Cas no 212180-23-9 (Tert-butyl 2,3-dihydro-1,4-benzoxazine-4-carboxylate)

• Product Name: Tert-butyl 2,3-dihydro-1,4-benzoxazine-4-carboxylate
• CAS No: 212180-23-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 2937535
• Update Time: 2023-08-10

Tert-butyl 2,3-dihydro-1,4-benzoxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,3-dihydro-1,4-benzoxazine-4-carboxylate
• tert-butyl 2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• N-(tertbutoxycarbonyl)-2,3-dihydro-benzo[1,4]oxazine
• 2H-1,4-Benzooxazine-4(3H)-carboxylic acid tert-butyl ester
• Tert-butyl 2,3-dihydro-1,4-benzoxazine-4-carboxylate

• Inchi： 1S/C13H17NO3/c1-13(2,3)17-12(15)14-8-9-16-11-7-5-4-6-10(11)14/h4-7H,8-9H2,1-3H3
• InChI Key： OBHIVFAYYDULPQ-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2OCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8